Cas no 684-93-5 (N-Nitroso-N-methylurea)

• Product Name: N-Nitroso-N-methylurea
• CAS No: 684-93-5
• MF: C₂H₅N₃O₂
• MW: 103.079999685287
• MDL: MFCD00014794
• CID: 39533
• PubChem ID: 12699
• Update Time: 2025-04-18

N-Nitroso-N-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1-nitrosourea
• 1-nitroso-1-methylurea
• MNU
• Nitrosomethylurea
• n-methyl-n-nitroso-carbamide
• N-methyl-N-nitroso-Urea
• NMH
• NMM
• NMU
• N-Nitrosomethylurea - Carc.
• N-nitroso-N-methylcarbamide
• N-Nitroso-N-Methylurea
• ski 24464
• sri 859
• N-Methyl-N-nitrosourea
• N-Methyl-N-nitroso U
• N-Methyl-N-nitroso Urea (Contains Water)
• N-Nitroso-N-methylurea500µg
• 1-methyl-1-nitroso-urea
• Urea,1-methyl-1-nitroso- (6CI,8CI)
• Methylnitrosourea
• NSC 23909
• Urea, N-methyl-N-nitroso-
• Methylnitrosouree
• N-Nitroso-N-methyl urea
• Methylnitroso-harnstoff
• Urea, 1-methyl-1-nitroso-
• RCRA waste number U177
• NMH [German]
• Urea, methylnitroso-
• N-Methyl-N-nitroso-harnstoff
• N-Nitroso-N-methyl-harnstoff
• Carbamide, N-methyl-N-nitroso-
• Methylnitrosouree [French]
• 1-Methyl
• 1-Methyl-1-nitrosomocovina
• 684-93-5
• AS-31175
• NS00022687
• HSDB 5112
• n-nitroso-n-methylurea (stabilized with 10% acetic acid)
• NCGC00256586-01
• MNU; NMH; Methyl-1-nitrosourea
• 28606-00-0
• Z104475776
• 1-(Aminocarbonyl)-1-methyl-2-oxohydrazine #
• CHEMBL288958
• NMU;MNU;NMH
• WLN: ZVN1&NO
• N-NITROSO-N-METHYLUREA [HSDB]
• NSC-23909
• EN300-19856
• CCRIS 404
• O-Nitroso-N-methyl-harnstoff
• O-Nitroso-N-methyl-harnstoff [German]
• N-Nitroso-N-methyl-harnstoff [German]
• AKOS006228360
• N-methyl-N-nitrosouree
• N-METHYL-N-NITROSOUREA [IARC]
• N-Methyl-N-nitroso-harnstoff [German]
• Tox21_302850
• EINECS 211-678-4
• W8KW4E3XSU
• 1-(Aminocarbonyl)-1-methyl-2-oxohydrazine
• N-Methyl-N-nitrosoharnstoff
• N-methyl-nitrosourea
• N-nitroso-N-methyluree
• N-Nitroso-N-methylurea, Bulk package
• UNII-W8KW4E3XSU
• DTXCID501006
• DTXSID4021006
• NSC23909
• N-methyl-N-nitrosocarbamide
• SCHEMBL38377
• AI3-50583
• HY-34758
• RCRA waste no. U177
• N-methyl,N-nitrosourea
• CS-0022387
• CHEBI:50102
• Methylnitrosoharnstoff
• 1-Methyl-1-nitrosomocovina [Czech]
• N-Methyl N-Nitrosourea
• Q3023727
• AMY36707
• CAS-684-93-5
• (Contains Water)
• N-Methyl-N-nitroso Urea (Wetted with water >20%)
• FT-0659469
• n-methyl-n-nitroso urea
• N-Nitroso-N-methylurea, ISOPAC(R)
• N-Nitroso-N-methylharnstoff
• Methylnitroso-harnstoff [German]
• N-methylnitrosourea
• N-methyl-N-nitrosurea
• 1-Methyl-1-nitrosourea , N-Methyl-N-nitrosourea , Methylnitrosourea
• DB-014949
• 3-methyl-3-nitrosourea
• N-Nitroso-N-methylurea

• MDL： MFCD00014794
• Inchi： 1S/C2H5N3O2/c1-5(4-7)2(3)6/h1H3,(H2,3,6)
• InChI Key： ZRKWMRDKSOPRRS-UHFFFAOYSA-N
• SMILES： O=C(N)N(C)N=O

Computed Properties

• Exact Mass: 103.03800
• Monoisotopic Mass: 103.038176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0
• Topological Polar Surface Area: 75.8

Experimental Properties

• Color/Form: 。
• Density: 1.5048 (rough estimate)
• Melting Point: 119-124°C
• Boiling Point: 193.27°C (rough estimate)
• Flash Point: 53.1 oC
• Refractive Index: 1.4264 (estimate)
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong bases, strong acids.
• PSA: 75.76000
• LogP: 0.37860
• Sensitiveness: Sensitive to heat and light
• Solubility: 。

N-Nitroso-N-methylurea Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228-H301-H350-H360
• Warning Statement： P201-P210-P301 + P310-P308 + P313
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：1
• Hazard Category Code： R45;R46;R61;R11;R25
• Safety Instruction： S53-S45-S24/25-S22
• RTECS：YT7875000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R45; R46; R61; R11; R25
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Nitrosoureas
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides